tetra-Boc-spermine-5-carboxylic acid
tetra-Boc-spermine-5-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
119798-08-2
VCID:
VC20844922
InChI:
InChI=1S/C31H58N4O10/c1-28(2,3)42-24(38)32-17-14-20-34(26(40)44-30(7,8)9)19-13-16-22(23(36)37)35(27(41)45-31(10,11)12)21-15-18-33-25(39)43-29(4,5)6/h22H,13-21H2,1-12H3,(H,32,38)(H,33,39)(H,36,37)/p-1/t22-/m0/s1
SMILES:
CC(C)(C)OC(=O)NCCCN(CCCC(C(=O)O)N(CCCNC(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C
Molecular Formula:
C31H57N4O10-
Molecular Weight:
645.8 g/mol
tetra-Boc-spermine-5-carboxylic acid
CAS No.: 119798-08-2
Cat. No.: VC20844922
Molecular Formula: C31H57N4O10-
Molecular Weight: 645.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 119798-08-2 |
|---|---|
| Molecular Formula | C31H57N4O10- |
| Molecular Weight | 645.8 g/mol |
| IUPAC Name | (2S)-2,5-bis[(2-methylpropan-2-yl)oxycarbonyl-[3-[(2-methylpropan-2-yl)oxycarbonylamino]propyl]amino]pentanoate |
| Standard InChI | InChI=1S/C31H58N4O10/c1-28(2,3)42-24(38)32-17-14-20-34(26(40)44-30(7,8)9)19-13-16-22(23(36)37)35(27(41)45-31(10,11)12)21-15-18-33-25(39)43-29(4,5)6/h22H,13-21H2,1-12H3,(H,32,38)(H,33,39)(H,36,37)/p-1/t22-/m0/s1 |
| Standard InChI Key | HSPKBBVFWXCYJN-QFIPXVFZSA-M |
| Isomeric SMILES | CC(C)(C)OC(=O)NCCCN(CCC[C@@H](C(=O)[O-])N(CCCNC(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C |
| SMILES | CC(C)(C)OC(=O)NCCCN(CCCC(C(=O)O)N(CCCNC(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C |
| Canonical SMILES | CC(C)(C)OC(=O)NCCCN(CCCC(C(=O)[O-])N(CCCNC(=O)OC(C)(C)C)C(=O)OC(C)(C)C)C(=O)OC(C)(C)C |
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